9-(4-hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate
9-(4-hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate
Brand Name:
Vulcanchem
CAS No.:
117191-32-9
VCID:
VC0040791
InChI:
InChI=1S/C10H18N5O12P3/c11-10-13-8-7(9(17)14-10)12-5-15(8)3-6(4-16)1-2-25-30(24,26-28(18,19)20)27-29(21,22)23/h5-6,16H,1-4H2,(H2,18,19,20)(H2,21,22,23)(H3,11,13,14,17)
SMILES:
C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)NC(=NC2=O)N
Molecular Formula:
C10H18N5O12P3
Molecular Weight:
493.2 g/mol
9-(4-hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate
CAS No.: 117191-32-9
Main Products
VCID: VC0040791
Molecular Formula: C10H18N5O12P3
Molecular Weight: 493.2 g/mol
| CAS No. | 117191-32-9 |
|---|---|
| Product Name | 9-(4-hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate |
| Molecular Formula | C10H18N5O12P3 |
| Molecular Weight | 493.2 g/mol |
| IUPAC Name | [3-[(2-amino-6-oxo-3H-purin-9-yl)methyl]-4-hydroxybutyl] diphosphono phosphate |
| Standard InChI | InChI=1S/C10H18N5O12P3/c11-10-13-8-7(9(17)14-10)12-5-15(8)3-6(4-16)1-2-25-30(24,26-28(18,19)20)27-29(21,22)23/h5-6,16H,1-4H2,(H2,18,19,20)(H2,21,22,23)(H3,11,13,14,17) |
| Standard InChIKey | LULDFWDKTKFRNX-UHFFFAOYSA-N |
| Isomeric SMILES | C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)NC(=NC2=O)N |
| SMILES | C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)NC(=NC2=O)N |
| Canonical SMILES | C1=NC2=C(N1CC(CCOP(=O)(OP(=O)(O)O)OP(=O)(O)O)CO)NC(=NC2=O)N |
| Synonyms | 9-(4-hydroxy-2-(hydroxymethyl)butyl)-guanine triphosphate |
| PubChem Compound | 3037007 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume